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Compound of Interest

Compound Name: Dimethylamine hydrochloride

Cat. No.: B122199 Get Quote

An In-depth Technical Guide to Dimethylamine
Hydrochloride
Introduction

Dimethylamine hydrochloride, with the CAS number 506-59-2, is the salt formed from the

reaction of the secondary amine, dimethylamine, and hydrochloric acid.[1][2] It presents as a

white crystalline solid and is a crucial compound in various industrial and research applications.

[1][3][4][5][6] For researchers, scientists, and professionals in drug development, it serves as a

vital intermediate and reagent in the synthesis of a wide array of pharmaceuticals and other

complex organic molecules.[1][3][4][7] This guide provides a comprehensive overview of its

physical and chemical properties, supported by experimental protocols and data visualizations.

Physical Properties
Dimethylamine hydrochloride is typically a white to off-white crystalline solid, often described

as having foliage-like or needle-like crystals.[3][8][9] While some sources describe it as

odorless, others note a slight ammoniacal or amine-like odor.[6][9] A key characteristic of this

salt is its hygroscopic nature, meaning it readily absorbs moisture from the air and can be

deliquescent.[3][5][9][10][11]
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The following table summarizes the key quantitative physical properties of dimethylamine
hydrochloride.

Property Value References

Molecular Formula C₂H₈ClN or (CH₃)₂NH·HCl [4][6][12]

Molecular Weight 81.54 g/mol [4][6][10][12]

Melting Point 170-173 °C [1][3][4][11][13]

Boiling Point Decomposes above 171 °C [6][9]

pH ~5 (100 g/L in H₂O, 20°C) [11]

Vapor Pressure <0.1 hPa (25 °C) [11]

LogP (Octanol/Water) -3.28 [11][14]

Solubility Profile
Dimethylamine hydrochloride exhibits high solubility in polar solvents and is insoluble in

nonpolar solvents like diethyl ether.[3][8]

Solvent Solubility Temperature References

Water 208 g / 100 g 20 °C [8]

369 g / 100 g 25 °C [8]

3000 g / L 20 °C [11]

Ethanol Very Soluble - [3][8][13]

Chloroform 16.9 g / 100 g 27 °C [8]

Diethyl Ether Insoluble - [3][8]

Chemical Properties
Dimethylamine hydrochloride is a stable compound under standard conditions but is

incompatible with strong oxidizing agents.[3][5][9][11] As the salt of a weak base
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(dimethylamine, pKa = 10.73) and a strong acid, its aqueous solutions are acidic.[6][15][16] It is

primarily used as a stable and less volatile source of dimethylamine for organic reactions.

Reactivity and Stability
Stability: The compound is stable under normal temperature and pressure.[3][9][11]

Incompatibilities: It should not be mixed with strong oxidizing agents, nitrites (risk of

nitrosamine formation), or strong bases (which will liberate volatile dimethylamine).[3][5][17]

Hazardous Decomposition: When heated to decomposition, it can emit toxic fumes, including

hydrogen chloride and oxides of nitrogen.[9]

Spectroscopic Data
Spectroscopic analysis is essential for confirming the identity and purity of dimethylamine
hydrochloride.

¹H NMR: In a suitable deuterated solvent, the proton NMR spectrum is expected to show a

singlet corresponding to the six equivalent protons of the two methyl groups and a broad

singlet for the two protons on the nitrogen atom.

¹³C NMR: The carbon NMR spectrum will display a single resonance corresponding to the

two equivalent methyl carbons.[18]

Infrared (IR) Spectroscopy: The IR spectrum, often obtained using a KBr pellet, shows

characteristic peaks.[10][19] Key absorptions include a broad N-H stretching band for the

secondary ammonium ion and C-H stretching and bending vibrations for the methyl groups.

Experimental Protocols
The following sections detail methodologies for the synthesis, purification, and characterization

of dimethylamine hydrochloride.

Protocol for Synthesis and Purification
This protocol describes the formation of dimethylamine hydrochloride from its parent amine

and acid, followed by purification via recrystallization.
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Methodology:

Reaction Setup: In a well-ventilated fume hood, an aqueous solution of dimethylamine (e.g.,

40%) is placed in a reaction vessel equipped with a stirrer and a cooling bath.

Acid Addition: Concentrated hydrochloric acid is added slowly and portion-wise to the

dimethylamine solution.[2] The reaction is highly exothermic, and the temperature should be

maintained below 15-20 °C using the cooling bath.

pH Adjustment: Continue adding acid until the pH of the solution is neutral to slightly acidic

(pH 7-8).[11]

Decolorization (Optional): If the solution is colored, a small amount of activated carbon can

be added, and the mixture is stirred for 15-30 minutes. The carbon is then removed by

filtration.

Crystallization: The water is removed from the filtrate under reduced pressure to concentrate

the solution.[20][21]

Purification: The crude salt is purified by recrystallization from a suitable solvent, such as

absolute ethanol or chloroform, to yield pure white crystals.[11]

Drying: The purified crystals are collected by filtration and dried under vacuum to remove any

residual solvent.
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Workflow for Synthesis and Purification

Synthesis

Purification

1. Charge Reactor
(Aqueous Dimethylamine)

2. Slow Addition of HCl
(Control Temperature < 20°C)

3. pH Adjustment
(Target pH 7-8)

4. Water Removal
(Reduced Pressure)

5. Recrystallization
(from Ethanol or Chloroform)

6. Filtration & Vacuum Drying

Final Product:
Pure Dimethylamine HCl

Click to download full resolution via product page

Caption: A flowchart illustrating the synthesis and purification of dimethylamine
hydrochloride.
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Protocol for Melting Point Determination
The melting point is a key physical property used to assess the purity of a crystalline solid.

Methodology:

Sample Preparation: Ensure the dimethylamine hydrochloride sample is completely dry.

Finely crush a small amount of the crystals into a powder.

Capillary Loading: Pack a small amount of the powdered sample into a capillary tube to a

height of 2-3 mm.

Instrument Setup: Place the loaded capillary tube into a calibrated melting point apparatus.

Heating: Heat the sample rapidly to about 15-20 °C below the expected melting point (170-

173 °C). Then, decrease the heating rate to 1-2 °C per minute to ensure accurate

measurement.

Observation: Record the temperature at which the first liquid appears (onset of melting) and

the temperature at which the entire sample becomes a clear liquid (completion of melting). A

pure sample will have a sharp melting range of 1-2 °C.
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Workflow for Melting Point Determination

1. Sample Preparation
(Dry and crush sample)

2. Load Capillary Tube
(2-3 mm height)

3. Place in Apparatus

4. Controlled Heating
(Fast, then slow to 1-2°C/min)

5. Observe & Record
(Onset and completion of melting)

Result:
Melting Point Range

Click to download full resolution via product page

Caption: A standard procedure for determining the melting point of a solid compound.

Applications in Research and Drug Development
Dimethylamine hydrochloride is a cornerstone reagent in the pharmaceutical industry. Its

primary function is to act as a stable, easy-to-handle precursor for introducing a dimethylamino

group into a target molecule.

Key applications include its use as an intermediate in the synthesis of:
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Metformin: A widely used anti-diabetic medication.[1][3]

Ranitidine: A medication used to treat stomach ulcers.[1][3]

Tramadol: An opioid pain medication.[1][3]

Beyond pharmaceuticals, it is used in the synthesis of agrochemicals, surfactants, and as a

catalyst in certain polymerization reactions.[4]

Role as a Chemical Intermediate

Synthesized Products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.chemimpex.com/products/30725
https://www.guidechem.com/encyclopedia/dimethylamine-hydrochloride-dic4607.html
https://www.chinaamines.com/aliphatic-amines/dimethylamine-hydrochloride.html
https://www.chemicalbook.com/article/dimethylamine-hydrochloride-applications-and-toxicology.htm
https://www.chemicalbook.com/article/dimethylamine-hydrochloride-applications-and-toxicology.htm
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=3370
https://pim-resources.coleparmer.com/sds/59220.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylamine_-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylamine_-hydrochloride
https://m.chemicalbook.com/ProductChemicalPropertiesCB6140366_EN.htm
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C2H7N.ClH/c1-3-2%3B/h3H%2C1-2H3%3B1H
https://www.sigmaaldrich.com/JP/ja/product/aldrich/126365
https://www.sigmaaldrich.com/US/en/sds/aldrich/126365
https://en.wikipedia.org/wiki/Dimethylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylamine
https://alkylamines.com/wp-content/uploads/2022/03/DMAHCL-Powder-revised.pdf
https://dev.spectrabase.com/spectrum/KKT4levTYuy
https://webbook.nist.gov/cgi/cbook.cgi?ID=C506592&Mask=FFF
https://www.guidechem.com/question/what-is-dimethylamine-hydrochl-id120393.html
https://patents.google.com/patent/CN103553927A/en
https://patents.google.com/patent/CN103553927A/en
https://www.benchchem.com/product/b122199#what-are-the-physical-and-chemical-properties-of-dimethylamine-hydrochloride
https://www.benchchem.com/product/b122199#what-are-the-physical-and-chemical-properties-of-dimethylamine-hydrochloride
https://www.benchchem.com/product/b122199#what-are-the-physical-and-chemical-properties-of-dimethylamine-hydrochloride
https://www.benchchem.com/product/b122199#what-are-the-physical-and-chemical-properties-of-dimethylamine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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